Cas no 1806344-83-1 (Methyl 3-amino-2-(3-chloro-2-oxopropyl)benzoate)

• Product Name: Methyl 3-amino-2-(3-chloro-2-oxopropyl)benzoate
• CAS No: 1806344-83-1
• MF: C₁₁H₁₂ClNO₃
• MW: 241.670882225037
• CID: 4949390
• Update Time: 2025-06-15

Methyl 3-amino-2-(3-chloro-2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-amino-2-(3-chloro-2-oxopropyl)benzoate

• Inchi： 1S/C11H12ClNO3/c1-16-11(15)8-3-2-4-10(13)9(8)5-7(14)6-12/h2-4H,5-6,13H2,1H3
• InChI Key： BUIOBKUTJRONIU-UHFFFAOYSA-N
• SMILES： ClCC(CC1C(=CC=CC=1C(=O)OC)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 270
• XLogP3: 1.3
• Topological Polar Surface Area: 69.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 3-amino-2-(3-chloro-2-oxopropyl)benzoate

Comprehensive Overview of Methyl 3-amino-2-(3-chloro-2-oxopropyl)benzoate (CAS No. 1806344-83-1)

Methyl 3-amino-2-(3-chloro-2-oxopropyl)benzoate, with the CAS number 1806344-83-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of benzoate esters, which are widely utilized in the synthesis of active pharmaceutical ingredients (APIs) and intermediates. The presence of both amino and chloro functional groups in its structure makes it a versatile building block for designing molecules with targeted biological activities.

In recent years, the demand for Methyl 3-amino-2-(3-chloro-2-oxopropyl)benzoate has surged due to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a precursor for synthesizing novel heterocyclic compounds, which are pivotal in creating drugs for treating various diseases. The compound's unique structural features, such as the 3-chloro-2-oxopropyl moiety, enable it to participate in diverse chemical reactions, including nucleophilic substitutions and cyclizations, making it invaluable in medicinal chemistry.

The synthesis of Methyl 3-amino-2-(3-chloro-2-oxopropyl)benzoate typically involves multi-step organic reactions, starting from readily available substrates like methyl 3-aminobenzoate. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure high purity and accurate characterization of the final product. This rigorous quality control is essential, especially when the compound is intended for use in pharmaceutical formulations or agrochemical products.

One of the trending topics in the scientific community is the exploration of sustainable synthesis methods for compounds like Methyl 3-amino-2-(3-chloro-2-oxopropyl)benzoate. With growing environmental concerns, researchers are focusing on green chemistry approaches, such as catalytic reactions and solvent-free conditions, to minimize waste and reduce the carbon footprint. This aligns with the broader industry shift toward eco-friendly manufacturing practices, which is a hot topic among stakeholders.

Another area of interest is the compound's potential role in precision medicine. As personalized therapies gain traction, the need for tailored molecular scaffolds like Methyl 3-amino-2-(3-chloro-2-oxopropyl)benzoate is expected to rise. Its ability to serve as a multifunctional intermediate allows for the creation of customized drug candidates that target specific genetic or metabolic pathways, addressing unmet medical needs.

From an industrial perspective, Methyl 3-amino-2-(3-chloro-2-oxopropyl)benzoate is also being explored for its applications in crop protection. The agrochemical sector is increasingly leveraging such compounds to develop next-generation pesticides and herbicides with improved efficacy and reduced environmental impact. This aligns with the global push for sustainable agriculture, a topic frequently searched by professionals and policymakers alike.

In conclusion, Methyl 3-amino-2-(3-chloro-2-oxopropyl)benzoate (CAS No. 1806344-83-1) is a compound of significant scientific and industrial relevance. Its multifaceted applications in pharmaceuticals, agrochemicals, and green chemistry make it a subject of ongoing research and innovation. As the demand for specialized intermediates grows, this compound is poised to play a pivotal role in shaping the future of drug discovery and sustainable chemical synthesis.